Cas no 870841-69-3 (3-fluoro-4-(1H-imidazol-1-yl)benzaldehyde)

• Product Name: 3-fluoro-4-(1H-imidazol-1-yl)benzaldehyde
• CAS No: 870841-69-3
• MF: C₁₀H₇FN₂O
• MW: 190.173785448074
• MDL: MFCD09376376
• CID: 832231
• PubChem ID: 16227953
• Update Time: 2025-08-03

3-fluoro-4-(1H-imidazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-fluoro-4-(1H-imidazol-1-yl)-
• 3-FLUORO-4-(1H-IMIDAZOL-1-YL)BENZALDEHYDE
• A1-10012
• CS-0000392
• WRWZTKFRWOEVPV-UHFFFAOYSA-N
• 3-fluoro-4-(1H-imidazol-1-yl)-benzaldehyde
• AKOS000117935
• EN300-27486
• Z235343921
• 3-fluoro-4-imidazol-1-ylbenzaldehyde
• 870841-69-3
• SCHEMBL1239525
• G45876
• 3-FLUORO-4-(IMIDAZOL-1-YL)BENZALDEHYDE
• 3-fluoro-4-(1H-imidazol-1-yl)benzaldehyde

• MDL： MFCD09376376
• Inchi： 1S/C10H7FN2O/c11-9-5-8(6-14)1-2-10(9)13-4-3-12-7-13/h1-7H
• InChI Key： WRWZTKFRWOEVPV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=CC=1N1C=NC=C1

Computed Properties

• Exact Mass: 190.05400
• Monoisotopic Mass: 190.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 1.82390